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Compound of Interest

N-(4-fluorophenyl)-2,6-
Compound Name:
dimethoxybenzamide

Cat. No.: B11175725

Get Quote

Introduction & Compound Profile

N-(4-fluorophenyl)-2,6-dimethoxybenzamide is a substituted benzamide derivative

characterized by a sterically hindered amide bond due to the ortho-dimethoxy substitution.[1][2]
[3] This structural motif is pharmacologically significant, often serving as a scaffold in
agrochemicals (e.g., chitin synthesis inhibitors, herbicides like Isoxaben) and pharmaceuticals
(e.g., histone acetyltransferase inhibitors).

The presence of the fluorine atom at the para-position of the N-phenyl ring enhances metabolic
stability and lipophilicity, making this compound a critical target for rigorous analytical
characterization during drug discovery and residue analysis.[1][2][3]

Physicochemical Profile
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Value
Property i . Relevance
(Predicted/Experimental)

Formula C1sH14FNOs3 Stoichiometry

Molecular Weight 275.28 g/mol Mass Spectrometry

Exact Mass 275.0958 HRMS Confirmation

LogP ~2.8-3.2 Lipophilicity/Retention Time
pKa ~13-14 (Amide NH) Neutral at physiological pH
Solubility DMSO, Methanol, Acetonitrile Sample Preparation

Core Analytical Workflows

The following protocols are designed to be self-validating. They move from bulk purity
assessment (HPLC-UV) to high-sensitivity quantitation (LC-MS/MS) and structural confirmation
(NMR).[1][2][3]

Diagram 1: Analytical Decision Matrix
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Caption: Decision matrix for selecting the appropriate analytical technique based on sample
concentration and study goals.

Protocol A: High-Performance Liquid
Chromatography (HPLC-UV)

Objective: Purity assessment and potency assay.[1][2][3] Scope: Raw material release, stability
testing.
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System Configuration

e Instrument: HPLC or UHPLC system with Diode Array Detector (DAD).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x
150 mm, 3.5 pm or 5 pm.

o Rationale: The 2,6-dimethoxy group creates steric bulk; a standard C18 provides sufficient
hydrophobic interaction for separation from synthesis precursors (e.g., 4-fluoroaniline).[1]

[2](3]

» Wavelength: 254 nm (primary), 210 nm (secondary for impurities).

Mobile Phase Preparation[1]

» Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).[1][3]
» Mobile Phase B: Acetonitrile (HPLC Grade).[4]

o Note: Formic acid suppresses silanol activity, improving peak shape for the amide.

Gradient Method

Time (min) % Mobile Phase A % Mobile Phase B Flow Rate (mL/min)
0.0 90 10 1.0
2.0 90 10 1.0
15.0 10 90 1.0
18.0 10 90 1.0
18.1 90 10 1.0
23.0 90 10 1.0

System Suitability Tests (SST)

To ensure data integrity, the following criteria must be met before analyzing samples:

e Retention Time: ~10.5 £ 0.5 min (varies by column dimension).
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 Tailing Factor:

(Amides can tail; if
, increase buffer strength).

e Precision: RSD
0.5% for 5 replicate injections of Standard.

Protocol B: LC-MS/MS Bioanalysis

Objective: High-sensitivity quantitation in biological matrices (plasma, tissue).[1][2][3] Scope:
Pharmacokinetics (PK), residue analysis.

Mass Spectrometry Parameters

 lonization: Electrospray lonization (ESI), Positive Mode.[4]
o Rationale: The amide nitrogen and methoxy oxygens are proton-acceptors.[3]

e Precursor lon: [M+H]* = 276.1 m/z.

MRM Transition Optimization

The fragmentation pattern is driven by the cleavage of the amide bond.
e Primary Transition (Quantifier): 276.1

165.0 (2,6-dimethoxybenzoyl cation).[3]

e Secondary Transition (Qualifier): 276.1

112.0 (4-fluoroaniline fragment).[1][3]

Diagram 2: Fragmentation Logic
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Caption: Predicted ESI+ fragmentation pathway for MRM transition selection.

Sample Preparation (Protein Precipitation)

Aliquot: Transfer 50 pL of plasma/sample into a 1.5 mL tube.

Internal Standard: Add 10 pL of IS solution (e.g., N-(4-chlorophenyl)-2,6-
dimethoxybenzamide or deuterated analog).

Precipitation: Add 200 pL cold Acetonitrile. Vortex for 30 sec.
Centrifugation: 10,000 x g for 10 min at 4°C.

Injection: Transfer supernatant to vial; inject 2-5 pL.

Protocol C: Structural Confirmation (NMR)

Objective: Verification of chemical structure.[5][6]

H-NMR (400 MHz, DMSO-)

Amide Proton (NH): Singlet,

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b11175725/docs?utm_src=pdf-body-img#analytical-methods-protocols-n-4-fluorophenyl-2-6-dimethoxybenzamide-1-2-3
https://www.researchgate.net/publication/341428815_Synthesis_and_characterization_of_E-4-Amino-N'-_25-dimethoxybenzylidenebenzohydrazide
https://www.academia.edu/95190944/Synthesis_and_characterization_of_n_4_sulfamoylphenyl_benzamide_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11175725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

10.0 - 10.5 ppm.[1][3] (Deshielded by carbonyl).

e Aromatic Protons (Benzoyl):
o Triplet (
~7.3 ppm, H-4 position).[1][3]
o Doublet (
~6.7 ppm, H-3,5 positions).[3]
e Aromatic Protons (Fluoro-phenyl):
o Multiplets (
7.6 - 7.8 ppm) showing H-F coupling.[1][3]
¢ Methoxy Groups: Singlet,
3.7 - 3.8 ppm (Integration 6H).[1][3]
F-NMR
» Signal: Single peak at
-115 to -120 ppm (typical for 4-fluoroaniline derivatives).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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